Cas no 1247516-12-6 (1-(furan-2-yl)-3-phenylpropan-1-amine)

• Product Name: 1-(furan-2-yl)-3-phenylpropan-1-amine
• CAS No: 1247516-12-6
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD16847525
• CID: 5231498
• PubChem ID: 57234784
• Update Time: 2025-05-19

1-(furan-2-yl)-3-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-3-phenylpropan-1-amine
• 2-Furanmethanamine, α-(2-phenylethyl)-

• MDL： MFCD16847525
• Inchi： 1S/C13H15NO/c14-12(13-7-4-10-15-13)9-8-11-5-2-1-3-6-11/h1-7,10,12H,8-9,14H2
• InChI Key： DOWGBMSNMNTIHU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CCC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(furan-2-yl)-3-phenylpropan-1-amine

Comprehensive Overview of 1-(furan-2-yl)-3-phenylpropan-1-amine (CAS No. 1247516-12-6): Properties, Applications, and Research Insights

1-(furan-2-yl)-3-phenylpropan-1-amine (CAS No. 1247516-12-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This furan-phenyl hybrid amine combines the aromatic properties of a phenyl ring with the heterocyclic characteristics of a furan moiety, making it a versatile intermediate for synthetic applications. The compound's molecular formula, C₁₃H₁₅NO, and its distinct amine-functionalized propan-1-amine backbone contribute to its reactivity and potential utility in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-(furan-2-yl)-3-phenylpropan-1-amine. Researchers are particularly intrigued by its potential as a scaffold for bioactive molecules, given the furan ring's prevalence in natural products and pharmaceuticals. The compound's structural similarity to neurotransmitter analogs also positions it as a candidate for central nervous system (CNS) drug development, aligning with current searches for "novel CNS drug scaffolds 2024" and "furan derivatives in medicine."

From a synthetic chemistry perspective, 1247516-12-6 offers intriguing possibilities for catalyzed coupling reactions and multi-component syntheses. Its amine group serves as an excellent handle for further derivatization, while the furan heterocycle provides opportunities for electrophilic aromatic substitution. These features make it valuable for researchers investigating "heterocyclic amine applications" or "sustainable synthetic methodologies," two of the most searched topics in contemporary organic chemistry forums.

The compound's physicochemical properties warrant special consideration. With a calculated logP value indicative of moderate lipophilicity, 1-(furan-2-yl)-3-phenylpropan-1-amine demonstrates balanced solubility characteristics that are optimal for medicinal chemistry applications. This aligns with growing industry demand for "compounds with optimized drug-like properties" and "fragment-based drug design building blocks." Advanced computational studies suggest potential hydrogen bonding interactions at biological targets, further enhancing its research appeal.

In materials science, the conjugated π-system of 1247516-12-6 has sparked investigations into its optoelectronic properties. The furan-phenyl combination may contribute to interesting charge transport characteristics, relevant to searches for "organic semiconductor precursors" and "small molecule electronic materials." Recent patent analyses reveal growing interest in similar structures for organic light-emitting diodes (OLEDs) and photovoltaic applications.

Quality control and analytical characterization of 1-(furan-2-yl)-3-phenylpropan-1-amine typically involve HPLC purity assessment, mass spectrometric confirmation, and NMR structural verification. These protocols address common researcher queries about "amine compound characterization techniques" and "heterocyclic purity standards." The compound's stability profile suggests compatibility with standard laboratory storage conditions, though inert atmosphere handling is recommended for long-term preservation.

Looking forward, 1247516-12-6 represents an exciting case study in structure-activity relationship (SAR) exploration. Its modular architecture permits systematic variation at multiple positions, enabling medicinal chemists to address popular search themes like "privileged structures in drug design" and "molecular diversity generation." The compound's drug-likeness metrics (as predicted by contemporary algorithms) compare favorably with known lead compounds, suggesting untapped potential in hit-to-lead optimization campaigns.

From a regulatory standpoint, 1-(furan-2-yl)-3-phenylpropan-1-amine currently falls outside controlled substance classifications, making it accessible for legitimate research purposes. This distinguishes it from structurally related compounds that may trigger regulatory scrutiny, addressing common concerns about "non-controlled research chemicals" and "compliant synthetic intermediates." Proper documentation and intended-use declarations remain essential for researchers acquiring this material.

The commercial availability of CAS 1247516-12-6 through specialty chemical suppliers has increased in recent years, reflecting growing demand. Current pricing trends and minimum order quantities frequently appear in search analytics, indicating practical procurement considerations. Researchers often seek information about "scale-up synthesis routes" and "cost-effective purification methods" for this intermediate, highlighting its transition from academic curiosity to practical synthetic building block.

In conclusion, 1-(furan-2-yl)-3-phenylpropan-1-amine stands at the intersection of multiple cutting-edge research domains. Its unique molecular architecture, combined with favorable physicochemical properties and synthetic versatility, ensures continued relevance in both pharmaceutical development and advanced materials science. As synthetic methodologies evolve and biological screening technologies advance, this compound will likely feature prominently in answers to search queries about "emerging heterocyclic platforms" and "next-generation synthetic intermediates."